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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the currently available
toxicological and safety data for Perfluorocyclohexane (PFCH). It is intended for informational
purposes for a scientific audience. A significant lack of comprehensive toxicological data for
PFCH necessitates a cautious approach to its handling and application. This guide highlights
existing data, identifies critical data gaps, and outlines standard methodologies for toxicological
assessment.

Introduction

Perfluorocyclohexane (CsFi2), also known as dodecafluorocyclohexane, is a perfluorinated
compound characterized by its high chemical and thermal stability.[1] These properties have
led to its consideration in various industrial and scientific applications. As with any chemical
substance, a thorough understanding of its toxicological profile is paramount for ensuring safe
handling and for risk assessment in any potential application, including in the pharmaceutical
and drug development sectors.

This technical guide summarizes the available safety and toxicology data for
perfluorocyclohexane. Due to a notable scarcity of specific studies on this compound, this
document also provides an overview of standardized experimental protocols for key
toxicological endpoints to contextualize the existing data gaps. Information from structurally
similar perfluorinated compounds is included where relevant, with the clear stipulation that such
“read-across" data should be interpreted with caution.
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Physicochemical Properties

A summary of the key physicochemical properties of perfluorocyclohexane is presented

below.
Property Value Reference
CAS Number 355-68-0 [2]
Molecular Formula CeF12 [2]
Molecular Weight 300.05 g/mol [3]
Appearance Clear, waxy solid [1]
Melting Point 51 °C (sublimes) [3]
Boiling Point 59-60 °C [4]
Vapor Pressure 171.0 mmHg [5]
Chemical Stability Chemically inert and thermally 1]

stable.

Toxicological Data

The available toxicological data for perfluorocyclohexane is limited. The following sections
summarize the existing information for various endpoints.

Acute Toxicity

Specific quantitative acute toxicity data (e.g., LD50, LC50) for perfluorocyclohexane are not
available in the public domain. Safety Data Sheets consistently classify the compound based
on its irritant properties.[2][4][6][7]

Table 1: Summary of Acute Toxicity Data for Perfluorocyclohexane
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Classificati

Endpoint Route Species Value Reference
on
No data B
LD50 Oral - ] Not classified  [2][6]
available
No data >
LD50 Dermal - ) Not classified  [2][6]
available
] No data N
LC50 Inhalation - ) Not classified  [2][6]
available
Causes skin
Skin Irritation Dermal - - irritation [2][6]
(H315)
Causes
o serious eye
Eye Irritation Ocular - - S [2][6]
irritation
(H319)
May cause
Respirator respirator
PO alation - : P e
Irritation irritation
(H335)

Sub-chronic and Chronic Toxicity

No dedicated sub-chronic or chronic toxicity studies for perfluorocyclohexane were identified.

Reproductive and Developmental Toxicity

A summary of a reproductive/developmental toxicity screening test for a substance identified as
dodecafluorocyclohexane was found in a US EPA submission. While the full study details are
not publicly available, the summary provides the following No Observed Adverse Effect Levels
(NOAELS).

Table 2: Summary of Reproductive and Developmental Toxicity Data for
Perfluorocyclohexane
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Study Type  Species Endpoint NOAEL LOAEL Reference
Reproductive/
Development )
o - 270 > 270 [ChemView
al Toxicity Fertility o
) mg/kg/day mg/kg/day Submission]
Screening
Test
Reproductive/
Development .
o Development [ChemView
al Toxicity 30 mg/kg/day 90 mg/kg/day o
) al Effects Submission]
Screening
Test
Reproductive/
Parental
Development ] i
o Systemic [ChemView
al Toxicity o 30 mg/kg/day 90 mg/kg/day o
] Toxicity (FO Submission]
Screening
and F1)
Test

Note: The information in Table 2 is based on a summary and the full experimental protocol is

not available.

Genotoxicity

No genotoxicity studies (e.g., Ames test, in vitro or in vivo micronucleus assays) for

perfluorocyclohexane were found. Safety Data Sheets generally state that it is "not classified"
for germ cell mutagenicity.[2]

Carcinogenicity

No carcinogenicity bioassays for perfluorocyclohexane were identified. Safety Data Sheets
state that it is "not classified" as a carcinogen.[2]

Experimental Protocols for Key Toxicological
Studies
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Given the significant data gaps for perfluorocyclohexane, this section provides an overview of
standard experimental protocols for key toxicological endpoints, based on OECD (Organisation
for Economic Co-operation and Development) guidelines. These descriptions are for
informational purposes to illustrate how such data would be generated.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This method is designed to assess the acute toxic effects of a substance following a single oral
administration.[8][9][10][11][12][13][14]

e Principle: A stepwise procedure where a substance is administered to animals of a single sex
(usually females) at one of the fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg). The
outcome of the initial dose determines the next step, with the aim of identifying a dose that
produces evident toxicity but not mortality.

e Animal Model: Typically young, healthy adult rats.

e Procedure:

o

A sighting study is performed with a single animal to determine the appropriate starting
dose for the main study.

o

In the main study, a group of animals is dosed at the selected starting level.

[¢]

Animals are observed for signs of toxicity and mortality for up to 14 days.

o

Based on the outcome, the dose for the next group of animals is either increased or
decreased.

o Endpoints: Clinical signs of toxicity, body weight changes, and gross necropsy findings. The
study allows for classification and labeling of the substance according to the Globally
Harmonized System (GHS).

Prenatal Developmental Toxicity Study (OECD 414)

This study is designed to evaluate the potential adverse effects of a substance on the pregnant
female and the developing embryo and fetus.[15][16][17][18][19]
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e Principle: The test substance is administered to pregnant animals during the period of
organogenesis.

» Animal Model: Typically rats and/or rabbits.
e Procedure:

o Mated female animals are dosed daily from implantation to the day before caesarean
section.

o At least three dose groups and a control group are used.

o Maternal clinical signs, body weight, and food consumption are monitored throughout the
study.

o Near term, females are euthanized, and the uterus is examined for the number of corpora
lutea, implantations, resorptions, and live and dead fetuses.

o Fetuses are weighed and examined for external, visceral, and skeletal abnormalities.

» Endpoints: Maternal toxicity, embryo-fetal viability, fetal growth, and structural malformations
and variations.

One-Generation Reproduction Toxicity Study (OECD
415)

This study provides information on the effects of a test substance on male and female
reproductive performance.[20][21][22][23]

o Principle: The substance is administered to parental (P) generation animals before and
during mating, and for females, through gestation and lactation.

e Animal Model: Typically rats.
e Procedure:

o Male and female animals are dosed for a specified period before mating.
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o Animals are mated to produce the first-generation (F1) offspring.
o Dosing of the P generation continues throughout mating, gestation, and lactation.

o The F1 offspring are evaluated for viability, growth, and development.

» Endpoints: Effects on male and female fertility, pregnancy outcomes, and offspring viability
and growth.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)

This is an in vitro assay used to assess the mutagenic potential of a chemical.[24][25][26][27]
[28]

e Principle: The test uses several strains of bacteria (e.g., Salmonella typhimurium and
Escherichia coli) with mutations in genes required for the synthesis of an essential amino
acid (e.g., histidine or tryptophan). The test substance is evaluated for its ability to cause a
reverse mutation, restoring the ability of the bacteria to synthesize the amino acid and grow
on a selective medium.

e Procedure:

o The bacterial strains are exposed to the test substance with and without a metabolic
activation system (S9 mix), which simulates mammalian metabolism.

o The bacteria are plated on a minimal agar medium lacking the essential amino acid.
o After incubation, the number of revertant colonies is counted.

» Endpoints: A significant, dose-related increase in the number of revertant colonies compared
to the control indicates a mutagenic potential.

Carcinogenicity Studies (OECD 451)

These are long-term studies designed to assess the carcinogenic potential of a chemical.[29]
[30][31][32][33]
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e Principle: The test substance is administered daily to animals for a major portion of their
lifespan.

» Animal Model: Typically rats and mice.

e Procedure:

[¢]

At least three dose levels and a control group are used, with at least 50 animals of each
sex per group.

[¢]

The substance is administered for up to 24 months for rats and 18-24 months for mice.

[¢]

Animals are monitored for clinical signs of toxicity and the development of tumors.

[e]

A full histopathological examination of all organs and tissues is performed.

» Endpoints: The incidence, type, and location of tumors, as well as non-neoplastic
pathological changes.

Visualizations
General Workflow for Toxicological Assessment

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical, highlighting the current data gaps for perfluorocyclohexane.

Figure 1: Toxicological Assessment Workflow for Perfluorocyclohexane.

Generalized Signaling Pathway for PFAS Toxicity

While the specific molecular mechanisms of perfluorocyclohexane toxicity are unknown,
many per- and polyfluoroalkyl substances (PFAS) are known to interact with various cellular
signaling pathways. The following diagram depicts a generalized pathway that may be relevant
for some PFAS compounds. This is a hypothetical representation for illustrative purposes only.

Figure 2: Generalized PFAS Signaling Pathway.

Conclusion
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The available data on the toxicology of perfluorocyclohexane is insufficient for a
comprehensive risk assessment. While it is generally considered to be of low acute toxicity, it is
classified as a skin, eye, and respiratory irritant.[2][6] Limited data from a regulatory submission
summary suggests a NOAEL for developmental toxicity at 30 mg/kg/day. However, significant
data gaps exist for acute quantitative toxicity, sub-chronic and chronic toxicity, genotoxicity, and
carcinogenicity.

For professionals in research, science, and drug development, it is crucial to handle
perfluorocyclohexane with appropriate personal protective equipment, including gloves, eye
protection, and respiratory protection in case of inadequate ventilation, to mitigate the risks of
irritation.[2] Given the persistence of many perfluorinated compounds in the environment,
responsible disposal is also essential.

Further research, following standardized OECD guidelines, is necessary to fully characterize
the toxicological profile of perfluorocyclohexane and to ensure its safe use in any future
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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